N-isopropyl-3-{[4-(2-methoxyethoxy)benzoyl]amino}benzamide

• Molecular Formula: C20H24N2O4
• Molecular Weight: 356.4 g/mol
• IUPAC Name: 3-[[4-(2-methoxyethoxy)benzoyl]amino]-N-propan-2-ylbenzamide
• InChI: InChI=1S/C20H24N2O4/c1-14(2)21-20(24)16-5-4-6-17(13-16)22-19(23)15-7-9-18(10-8-15)26-12-11-25-3/h4-10,13-14H,11-12H2,1-3H3,(H,21,24)(H,22,23)
• InChI Key: GJJXSGJQRJCQNM-UHFFFAOYSA-N
• SMILES: CC(C)NC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)OCCOC

Description

N-isopropyl-3-{[4-(2-methoxyethoxy)benzoyl]amino}benzamide, also known as MLN-4760, is a small molecule inhibitor that targets a specific protein called PDE10A. PDE10A is an enzyme that plays a crucial role in regulating intracellular signaling pathways in the brain. The inhibition of PDE10A by MLN-4760 has been shown to have potential therapeutic applications in a variety of neurological and psychiatric disorders.

Mechanism of Action

N-isopropyl-3-{[4-(2-methoxyethoxy)benzoyl]amino}benzamide is a selective inhibitor of PDE10A, an enzyme that hydrolyzes cyclic nucleotides cAMP and cGMP. By inhibiting PDE10A, N-isopropyl-3-{[4-(2-methoxyethoxy)benzoyl]amino}benzamide increases the levels of cAMP and cGMP in the brain, which in turn leads to increased intracellular signaling and neurotransmitter release. This mechanism of action has been shown to have beneficial effects in animal models of neurological and psychiatric disorders.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-isopropyl-3-{[4-(2-methoxyethoxy)benzoyl]amino}benzamide are primarily mediated by its inhibition of PDE10A. By increasing the levels of cAMP and cGMP in the brain, N-isopropyl-3-{[4-(2-methoxyethoxy)benzoyl]amino}benzamide has been shown to enhance intracellular signaling and neurotransmitter release. This has been associated with improvements in cognitive function, motor function, and behavioral abnormalities in animal models of neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

The advantages of using N-isopropyl-3-{[4-(2-methoxyethoxy)benzoyl]amino}benzamide in lab experiments include its high selectivity for PDE10A, its ability to cross the blood-brain barrier, and its well-characterized mechanism of action. However, limitations include the potential for off-target effects and the need for careful dosing and monitoring due to its potent pharmacological activity.

Future Directions

For research on N-isopropyl-3-{[4-(2-methoxyethoxy)benzoyl]amino}benzamide include further investigation of its therapeutic potential in neurological and psychiatric disorders, as well as its potential use in the treatment of metabolic disorders. Additionally, further studies are needed to better understand the safety and pharmacokinetics of N-isopropyl-3-{[4-(2-methoxyethoxy)benzoyl]amino}benzamide in humans, as well as its potential for drug-drug interactions. Finally, the development of more potent and selective PDE10A inhibitors may lead to improved therapeutic outcomes for patients with neurological and psychiatric disorders.

Synthesis Methods

The synthesis of N-isopropyl-3-{[4-(2-methoxyethoxy)benzoyl]amino}benzamide involves several steps, starting with the reaction of 4-(2-methoxyethoxy)benzoic acid with isopropylamine to form N-isopropyl-4-(2-methoxyethoxy)benzamide. This intermediate is then reacted with 3-nitrobenzoyl chloride in the presence of a base to form N-isopropyl-3-{[4-(2-methoxyethoxy)benzoyl]amino}benzamide. The final product is obtained after purification using column chromatography.

Scientific Research Applications

N-isopropyl-3-{[4-(2-methoxyethoxy)benzoyl]amino}benzamide has been extensively studied for its potential therapeutic applications in a variety of neurological and psychiatric disorders. It has been shown to have beneficial effects in animal models of schizophrenia, Huntington's disease, Parkinson's disease, and addiction. N-isopropyl-3-{[4-(2-methoxyethoxy)benzoyl]amino}benzamide has also been studied for its potential use in the treatment of obesity and metabolic disorders.